Cas no 1409184-67-3 (3-(cyclopropylmethoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride
• CAS No: 1409184-67-3
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• CID: 5812244
• PubChem ID: 64201070
• Update Time: 2025-06-08

3-(cyclopropylmethoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride
• 1409184-67-3
• EN300-1144240
• AKOS013521113

• Inchi： 1S/C7H13ClO3S/c8-12(9,10)5-1-4-11-6-7-2-3-7/h7H,1-6H2
• InChI Key： ORIMPAJHSLCPKQ-UHFFFAOYSA-N
• SMILES： ClS(CCCOCC1CC1)(=O)=O

Computed Properties

• Exact Mass: 212.0273931g/mol
• Monoisotopic Mass: 212.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride

Introduction to 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride (CAS No. 1409184-67-3) in Modern Chemical Research

3-(cyclopropylmethoxy)propane-1-sulfonyl chloride, identified by the CAS number 1409184-67-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride, particularly the presence of a cyclopropylmethyl group and a sulfonyl chloride functionality, make it a versatile building block for medicinal chemists and synthetic organic chemists.

The sulfonyl chloride moiety is a key functional group in organic chemistry, known for its reactivity in nucleophilic substitution reactions. This property allows for the facile introduction of sulfonamide derivatives, which are prevalent in many drug molecules. The cyclopropylmethoxy substituent adds an additional layer of complexity, influencing both the electronic and steric properties of the molecule. This combination makes 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride particularly valuable in the design of novel compounds with tailored biological activities.

In recent years, there has been a surge in research focused on developing new sulfonamide-based drugs due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride has been explored in several synthetic pathways that aim to generate novel sulfonamide derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that mimic natural products with known therapeutic effects.

One of the most compelling aspects of 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride is its role as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is a key strategy in treating diseases such as HIV/AIDS and cancer. The sulfonyl chloride group can be readily converted into sulfonamides, which are known to interact with the active sites of proteases. By incorporating the cyclopropylmethoxy moiety, researchers can fine-tune the binding affinity and selectivity of these inhibitors, leading to more effective drug candidates.

The cyclopropyl ring is particularly interesting from a chemical biology perspective due to its unique electronic properties and steric hindrance. This feature can be exploited to modulate the pharmacokinetic properties of drug candidates, such as their solubility and metabolic stability. Recent computational studies have highlighted how the presence of a cyclopropyl group can influence the binding mode of sulfonamide-based drugs to their target proteins. These insights have guided experimental efforts to optimize the design of sulfonamide derivatives derived from 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride.

In addition to its applications in drug discovery, 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride has found utility in materials science. The sulfonyl chloride group can be used to introduce sulfonate functionalities into polymers, enhancing their water solubility and biocompatibility. These modified polymers have potential applications in drug delivery systems, where controlled release profiles are essential for therapeutic efficacy. The cyclopropylmethoxy substituent can also contribute to the stability of these polymers under various environmental conditions, making them suitable for long-term biomedical applications.

The synthesis of 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve the reaction of cyclopropylmethyl bromide with sodium bisulfite followed by chlorination with phosphorus oxychloride. Alternative methods have explored catalytic approaches that improve yield and reduce byproduct formation. These advancements underscore the importance of developing efficient synthetic strategies for complex organic molecules like 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride, which are essential for both academic research and industrial applications.

Recent breakthroughs in green chemistry have also influenced the synthesis of 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride. Researchers are increasingly adopting solvent-free conditions and catalytic systems that minimize waste generation. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. These environmentally friendly approaches align with global efforts to promote sustainable chemical practices and ensure that future generations inherit a cleaner planet.

The future prospects for 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride are promising, given its versatility as an intermediate in pharmaceutical synthesis. As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools like this compound. Researchers are exploring new applications in areas such as agrochemicals and specialty chemicals, where sulfonamide derivatives play a critical role. The unique structural features of 3-(cyclopropylmethoxy)propane-1-sulfonyl chloride ensure that it will remain a valuable asset in both academic laboratories and industrial settings.

In conclusion,3-(cyclopropylmethoxy)propane-1-sulfonyl chloride (CAS No. 1409184-67-3) is a multifaceted compound with significant potential across multiple domains of chemical research. Its role as an intermediate in drug discovery, materials science, and green chemistry underscores its importance as a molecular building block. As new synthetic methodologies emerge and our understanding of biological systems deepens,3-(cyclopropylmethoxy)propane-1-sulfonyl chloride will continue to inspire innovative research and applications that benefit society.